Cas no 98704-89-3 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-)
98704-89-3 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
CAS No:98704-89-3
MF:C12H22ClNO5
MW:295.759783267975
CID:750505
Update Time:2023-08-03
1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
- 2-chloro-1-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanone
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- Inchi: 1S/C12H22ClNO5/c13-11-12(15)14-1-3-16-5-7-18-9-10-19-8-6-17-4-2-14/h1-11H2
- InChI Key: DAXMYSVNQAHKPV-UHFFFAOYSA-N
- SMILES: ClCC(N1CCOCCOCCOCCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 226
- Topological Polar Surface Area: 57.2
1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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